Cas no 2138208-11-2 (1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione)
2138208-11-2 structure
Product Name:1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
CAS No:2138208-11-2
MF:C13H22O2
MW:210.312584400177
CID:5893782
PubChem ID:165483724
Update Time:2025-09-20
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione
- 2138208-11-2
- EN300-1127914
-
- Inchi: 1S/C13H22O2/c1-8(2)13(9(3)4)12(15)7-11(14)10-5-6-10/h8-10,13H,5-7H2,1-4H3
- InChI Key: OAWIIGBUMHNSNR-UHFFFAOYSA-N
- SMILES: O=C(CC(C(C(C)C)C(C)C)=O)C1CC1
Computed Properties
- Exact Mass: 210.161979940g/mol
- Monoisotopic Mass: 210.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 34.1Ų
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1127914-0.05g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 95% | 0.05g |
$888.0 | 2023-10-26 | |
| Enamine | EN300-1127914-0.1g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 95% | 0.1g |
$930.0 | 2023-10-26 | |
| Enamine | EN300-1127914-0.25g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 95% | 0.25g |
$972.0 | 2023-10-26 | |
| Enamine | EN300-1127914-0.5g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 95% | 0.5g |
$1014.0 | 2023-10-26 | |
| Enamine | EN300-1127914-1.0g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 1g |
$1442.0 | 2023-06-09 | ||
| Enamine | EN300-1127914-2.5g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 95% | 2.5g |
$2071.0 | 2023-10-26 | |
| Enamine | EN300-1127914-5.0g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 5g |
$4184.0 | 2023-06-09 | ||
| Enamine | EN300-1127914-10.0g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 10g |
$6205.0 | 2023-06-09 | ||
| Enamine | EN300-1127914-1g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 95% | 1g |
$1057.0 | 2023-10-26 | |
| Enamine | EN300-1127914-5g |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione |
2138208-11-2 | 95% | 5g |
$3065.0 | 2023-10-26 |
1-cyclopropyl-5-methyl-4-(propan-2-yl)hexane-1,3-dione Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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